Cas no 905693-02-9 (ethyl 4-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetyl}piperazine-1-carboxylate
• CAS No: 905693-02-9
• MF: C₁₄H₂₀N₄O₄S
• MW: 340.398001670837
• CID: 6098597
• PubChem ID: 7183940
• Update Time: 2025-06-14

ethyl 4-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetyl}piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[2-[(2,3-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]acetyl]-, ethyl ester
• AKOS002060746
• MFCD07192961
• F2585-0184
• 905693-02-9
• ethyl 4-(2-((6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetyl)piperazine-1-carboxylate
• SR-01000023985
• ethyl 4-[2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetyl]piperazine-1-carboxylate
• SR-01000023985-1
• ETHYL 4-{2-[(6-METHYL-2-OXO-1,2-DIHYDRO-4-PYRIMIDINYL)SULFANYL]ACETYL}TETRAHYDRO-1(2H)-PYRAZINECARBOXYLATE
• ethyl 4-{[(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio]acetyl}piperazine-1-carboxylate

• Inchi： 1S/C14H20N4O4S/c1-3-22-14(21)18-6-4-17(5-7-18)12(19)9-23-11-8-10(2)15-13(20)16-11/h8H,3-7,9H2,1-2H3,(H,15,16,20)
• InChI Key： GHVUNZXVSBNQQI-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(CSC2=CC(C)=NC(=O)N2)=O)CC1

Computed Properties

• Exact Mass: 340.12052631g/mol
• Monoisotopic Mass: 340.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 8.17±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ethyl 4-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetyl}piperazine-1-carboxylate

Recent Advances in the Study of Ethyl 4-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetyl}piperazine-1-carboxylate (CAS: 905693-02-9)

Ethyl 4-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetyl}piperazine-1-carboxylate (CAS: 905693-02-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a key intermediate or active pharmaceutical ingredient (API) in drug development. This research brief synthesizes the latest findings regarding its synthesis, biological activity, and therapeutic potential.

The compound belongs to a class of pyrimidine derivatives, which are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. Recent synthetic approaches have optimized the yield and purity of ethyl 4-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetyl}piperazine-1-carboxylate, making it more accessible for further pharmacological evaluation. Key improvements include the use of greener solvents and catalytic methods to reduce environmental impact.

In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, which are often implicated in cancer progression. Specifically, it has shown promise in targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. These findings suggest its potential as a scaffold for developing novel kinase inhibitors.

Further research has explored the compound's pharmacokinetic properties, including its metabolic stability and bioavailability. Early-stage animal models indicate that it has a favorable half-life and tissue distribution profile, though further optimization may be required to enhance its efficacy and reduce potential off-target effects. These studies are crucial for advancing the compound into preclinical development.

Collaborative efforts between academic and industrial researchers have also investigated the compound's potential in combination therapies. Preliminary data suggest synergistic effects when used alongside conventional chemotherapeutic agents, highlighting its versatility in treatment regimens. However, comprehensive clinical trials are needed to validate these observations.

In conclusion, ethyl 4-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetyl}piperazine-1-carboxylate represents a promising candidate for further drug development. Its unique chemical structure and biological activity profile warrant continued investigation, particularly in the context of targeted cancer therapies. Future research should focus on elucidating its mechanism of action and optimizing its pharmacological properties to maximize therapeutic benefits.